Cas no 1040670-82-3 (2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide)

• Product name: 2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide
• CAS No: 1040670-82-3
• MF: C₂₆H₂₈N₂O₃S
• MW: 448.577125549316
• CID: 6511743

2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide
• N-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)propyl]-2,2-diphenylacetamide

• Inchi： 1S/C26H28N2O3S/c29-26(25(22-11-3-1-4-12-22)23-13-5-2-6-14-23)27-17-9-19-32(30,31)28-18-16-21-10-7-8-15-24(21)20-28/h1-8,10-15,25H,9,16-20H2,(H,27,29)
• InChI Key： FKUYEOIZKDDKSM-UHFFFAOYSA-N
• SMILES： C(NCCCS(N1CCC2=C(C1)C=CC=C2)(=O)=O)(=O)C(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on 2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide

Comprehensive Overview of 2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide (CAS No. 1040670-82-3)

2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide (CAS No. 1040670-82-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the context of drug discovery and medicinal chemistry.

The molecular structure of 2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide combines a diphenylacetamide moiety with a tetrahydroisoquinoline sulfonyl group, linked via a propyl chain. This configuration imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the sulfonyl group enhances its reactivity, facilitating its use in various coupling reactions and as a building block for more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound's ability to interact with specific biological targets has made it a subject of interest in the development of enzyme inhibitors and receptor modulators. Its potential applications extend to neurodegenerative disease research and cancer therapeutics, areas that are currently at the forefront of medical innovation.

From a synthetic perspective, the preparation of 2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide involves multi-step organic reactions, often requiring high-yield catalysts and optimized reaction conditions. Researchers emphasize the importance of green chemistry principles in its synthesis to minimize environmental impact. This aligns with the growing industry trend toward sustainable chemical production, a topic that resonates strongly with both academic and industrial stakeholders.

The compound's physicochemical properties, such as its solubility, stability, and melting point, are critical for its handling and application in laboratory settings. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize and ensure the purity of 2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide. These quality control measures are essential for maintaining reproducibility in research and industrial applications.

Market dynamics for 2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide reflect its niche but growing demand. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of pharmaceutical companies and research institutions. The compound's relevance in high-throughput screening and combinatorial chemistry further underscores its commercial value. As the pharmaceutical industry continues to explore small-molecule therapeutics, compounds like this are likely to see increased utilization.

In conclusion, 2,2-diphenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide (CAS No. 1040670-82-3) represents a versatile and valuable chemical entity with broad applications in modern science. Its role in advancing drug development and biochemical research cannot be overstated. For researchers and industry professionals seeking reliable information on this compound, understanding its properties, synthesis, and applications is crucial for leveraging its full potential in innovative scientific endeavors.